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Compound of Interest

Compound Name: (Rac)-Pregabalin-d10

Cat. No.: B12404528 Get Quote

For researchers, scientists, and professionals in drug development, ensuring the safe and

compliant disposal of chemical reagents is a critical component of laboratory operations. This

guide provides essential, step-by-step procedures for the proper disposal of (Rac)-Pregabalin-
d10, a deuterated form of a controlled substance, ensuring the safety of personnel and the

protection of the environment.

(Rac)-Pregabalin-d10, like its non-deuterated counterpart, is classified as a controlled

substance in many jurisdictions, including as a Schedule V drug in the United States and a

Schedule 3 Controlled Drug in the United Kingdom.[1][2] Therefore, its disposal is subject to

stringent regulations. The primary principle mandated by regulatory bodies like the U.S. Drug

Enforcement Administration (DEA) is that the substance must be rendered "non-retrievable,"

meaning it cannot be transformed back into a physical or chemical state that would allow for

misuse.[1][3][4]

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for (Rac)-Pregabalin-d10 and adhere to all institutional and local safety guidelines.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with

side shields or goggles, chemical-resistant gloves, and a lab coat.[5]

Ventilation: Handle the compound in a well-ventilated area, such as a chemical fume hood,

to minimize the risk of inhalation.
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Spill Management: In the event of a spill, avoid generating dust.[6] Carefully sweep or

vacuum the spilled material into a suitable container for disposal.[5] Clean the affected

surface thoroughly to remove any residual contamination.[5]

Step-by-Step Disposal Protocol
The disposal of (Rac)-Pregabalin-d10 must be conducted in accordance with all applicable

federal, state, and local regulations for controlled substances and chemical waste.

Segregation and Labeling:

Do not mix (Rac)-Pregabalin-d10 with other waste streams unless explicitly permitted by

your institution's waste management plan.

Collect all waste containing (Rac)-Pregabalin-d10, including pure compound,

contaminated materials (e.g., weighing boats, gloves), and solutions, in a dedicated,

properly sealed, and clearly labeled hazardous waste container.

The label should clearly identify the contents as "Hazardous Waste: (Rac)-Pregabalin-
d10," along with any other components of the waste, and display the appropriate hazard

pictograms.

On-Site Destruction (for DEA Registrants):

If your laboratory is registered with the DEA to destroy controlled substances on-site, a

method that renders the compound non-retrievable must be used. Incineration is a

common and effective method.

The destruction process must be witnessed by at least two authorized employees.[1]

Meticulous records of the destruction must be maintained, including the quantity

destroyed, the method of destruction, and the signatures of the witnesses. These records

must be kept for a minimum of two years and be available for inspection by the DEA.[1][7]

Third-Party Disposal:

For laboratories not equipped or authorized for on-site destruction, a licensed hazardous

waste disposal contractor must be used.
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Ensure the contractor is certified to handle and dispose of controlled substances.

Package the waste container according to the contractor's specifications and Department

of Transportation (DOT) regulations.

Complete all necessary waste manifest forms accurately and retain copies for your

records.

Prohibited Disposal Methods:

Do not dispose of (Rac)-Pregabalin-d10 down the drain.[3] This is strictly prohibited for

pharmaceutical waste and can lead to environmental contamination.

Do not dispose of (Rac)-Pregabalin-d10 in the regular trash.[8] This violates regulations

for controlled substances and hazardous chemical waste.

Quantitative Data Summary
While specific quantitative disposal parameters for (Rac)-Pregabalin-d10 are not available, the

following table summarizes key regulatory and safety information.

Parameter Guideline Source

Regulatory Status (US)
Schedule V Controlled

Substance
DEA

Regulatory Status (UK) Schedule 3 Controlled Drug [2]

Disposal Standard
Must be rendered "non-

retrievable"
[1][3][4][9]

On-Site Destruction

Witnessing

Minimum of two authorized

employees
[1]

Record Retention Period Minimum of two years [1][7]
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The following diagram illustrates the decision-making process for the proper disposal of (Rac)-
Pregabalin-d10 in a laboratory setting.

Disposal decision workflow for (Rac)-Pregabalin-d10.

By adhering to these procedures, research professionals can ensure the safe and compliant

disposal of (Rac)-Pregabalin-d10, fostering a secure laboratory environment and upholding

their commitment to environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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